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Compound of Interest

Compound Name: 5-Bromo-3-methylindolin-2-one

CAS No.: 90725-49-8

Cat. No.: B1280771

Get Quote

Technical Guide: 5-Bromo-3-methylindolin-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-3-methylindolin-2-one,

a heterocyclic compound of interest in medicinal chemistry and organic synthesis. This

document details its chemical identity, structural information, synthesis protocols, and known

biological context, presenting data in a format accessible to researchers and drug development

professionals.

Core Chemical Identity
5-Bromo-3-methylindolin-2-one is a substituted indolinone, a structural motif found in many

biologically active compounds. The presence of a bromine atom at the 5-position and a methyl

group at the 3-position of the indolin-2-one core defines its unique chemical properties and

potential for further functionalization.
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Table 1: Compound Identification

Identifier Value

CAS Number 90725-49-8[1]

Molecular Formula C₉H₈BrNO

Molecular Weight 226.07 g/mol [2]

IUPAC Name 5-bromo-3-methyl-1,3-dihydro-2H-indol-2-one

Synonyms 5-Bromo-3-methyloxindole

Physicochemical and Spectroscopic Data
A summary of key physicochemical and spectroscopic data is provided below. This information

is critical for the compound's characterization, handling, and use in experimental settings.

Table 2: Physicochemical Properties

Property Value Source

Physical Form Solid

Melting Point 78-82 °C

Storage Temperature 2-8°C

SMILES Cc1c2ccc(Br)cc2[nH]c1=O

InChI

1S/C9H8BrN/c1-6-8(12)11-9-

4-2-7(10)3-5(6)9/h2-4,6H,1H3,

(H,11,12)
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Synthesis and Experimental Protocols
The synthesis of 5-Bromo-3-methylindolin-2-one can be achieved through various methods.

A general protocol involving the halide-catalyzed oxidation of 3-methylindole is detailed below.

General Procedure for Halide-Catalyzed Oxidation[1]
This protocol describes the synthesis of 5-bromo-3-methylindolin-2-one from 3-methylindole.

Materials:

3-methylindole

Hydrogen Bromide (HBr, 48% wt solution in water)

1,2-dimethoxyethane (DME)

30% Hydrogen Peroxide (H₂O₂)

Ethyl acetate

Saturated aqueous solution of NaCl

Magnesium sulfate (MgSO₄)

Equipment:

10 mL round-bottom flask

Magnetic stir bar

Standard laboratory glassware for extraction and filtration

Rotary evaporator

Flash column chromatography system

Protocol:
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To a 10 mL round-bottom flask equipped with a magnetic stir bar, add 3-methylindole (0.5

mmol), HBr (10 mol%, 0.05 mmol), and 1,2-dimethoxyethane (2.0 mL).

Add 30% hydrogen peroxide (77 μL, 0.75 mmol) dropwise to the mixture.

Stir the reaction mixture for 30 minutes at 50 °C under an air atmosphere.

After the reaction is complete, dilute the mixture with ethyl acetate and quench with a

saturated aqueous solution of NaCl.

Separate the organic and aqueous layers.

Extract the aqueous layer three times with ethyl acetate.

Combine the organic layers, dry over MgSO₄, filter, and concentrate in vacuo.

Purify the resulting residue by flash column chromatography to yield the 5-bromo-3-
methylindolin-2-one product.

The diagram below illustrates the general workflow for the synthesis and purification of 5-
Bromo-3-methylindolin-2-one.
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Caption: Synthesis and Purification Workflow.
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Biological Activity and Potential Applications
While specific biological data for 5-Bromo-3-methylindolin-2-one is not extensively detailed in

the reviewed literature, the indolin-2-one scaffold is a well-established pharmacophore with

diverse biological activities. Derivatives of indolinones are known to exhibit anticancer

properties, often through the inhibition of protein kinases.

For instance, related compounds like 5-bromo-7-azaindolin-2-one derivatives have been

synthesized and evaluated for their in vitro antitumor activity against various human cancer cell

lines, including MCF-7 (breast) and HepG2 (liver).[3] Some of these derivatives have shown

significantly higher potency than the multi-targeted kinase inhibitor, Sunitinib.[3] Another related

compound, (R)-5-Bromo-3-methylisoindolin-1-one, has been noted for its potential anticancer

properties and inhibitory effects on kinases such as VEGFR-2.[4]

The structural similarity of 5-Bromo-3-methylindolin-2-one to these active compounds

suggests its potential as a valuable intermediate or a candidate for screening in drug discovery

programs, particularly in oncology. The brominated indole structure is also recognized for its

ability to interact with the Aryl Hydrocarbon Receptor (AhR) signaling pathway, which is

involved in cellular metabolism and response to environmental stimuli.[5]

Potential Signaling Pathway Involvement
Given the known activities of similar indolinone-based compounds, a hypothetical signaling

pathway that could be targeted is the VEGFR-2 signaling cascade, which is crucial for

angiogenesis (the formation of new blood vessels), a key process in tumor growth and

metastasis. Inhibition of this pathway is a validated strategy in cancer therapy.

The diagram below depicts a simplified representation of the VEGFR-2 signaling pathway,

which could be a potential target for compounds based on the 5-bromoindolin-2-one scaffold.
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Caption: Potential VEGFR-2 Signaling Pathway Inhibition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1280771/docs?utm_src=pdf-body-img#5-bromo-3-methylindolin-2-one-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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